DL-Pantolactone

• CAS: 52126-90-6
• Molecular Formula: C6H10O3
• Molecular Weight: 130.14 g/mol
• InChI: InChI=1S/C6H10O3/c1-6(2)3-9-5(8)4(6)7/h4,7H,3H2,1-2H3
• InChIKey: SERHXTVXHNVDKA-UHFFFAOYSA-N

DL-Pantolactone (CAS 79-50-5) is a racemic mixture of two enantiomers, D- and L-pantolactone, and belongs to the gamma-butyrolactone class of organic compounds. It is a white to slightly yellow, hygroscopic crystalline solid with a molecular weight of 130.14 g/mol.

DL-Pantolactone (CAS 52126-90-6 / 79-50-5): Understanding the Baseline for Chiral Intermediate Selection

DL-Pantolactone (CAS 79-50-5) is a racemic mixture of two enantiomers, D- and L-pantolactone, and belongs to the gamma-butyrolactone class of organic compounds [1]. It is a white to slightly yellow, hygroscopic crystalline solid with a molecular weight of 130.14 g/mol . It is primarily valued as a versatile intermediate in the production of D-pantothenic acid (Vitamin B5), pharmaceuticals, and cosmetics, and also functions as a dispersing agent and emulsion stabilizer [2].

• [1] PubChem. (n.d.). Compound Summary for CID 989, Pantolactone. View Source
• [2] Ningbo Inno Pharmchem Co., Ltd. (2025). Understanding DL-Pantolactone: A Versatile Chemical Intermediate. View Source

The Critical Role of DL-Pantolactone as a Feedstock: Why In-Class Substitution Compromises Downstream Value

The racemic mixture of DL-Pantolactone is not an end product but a critical, cost-effective feedstock for generating optically pure D-pantolactone, the essential precursor for high-value Vitamin B5. While the individual enantiomers D- and L-pantolactone exhibit different thermal behaviors and melting points, DL-Pantolactone's primary procurement value lies in its established role as the starting material in well-characterized, industrial-scale resolution processes [1]. Substituting it with pre-resolved, expensive D-pantolactone would bypass a core value-creation step and is economically prohibitive for many applications. Therefore, the selection of the correct racemic material is paramount for ensuring efficient and economical downstream processing.

• [1] Sakamoto, K., Yamada, H., & Shimizu, S. (1994). Process for the preparation of D-pantolactone. U.S. Patent No. 5,275,949. Washington, DC: U.S. Patent and Trademark Office. View Source

DL-Pantolactone (CAS 52126-90-6) Technical Differentiation: Quantifiable Evidence vs. Comparators for Procurement Decisions

Melt Point Distinction: A Practical Identifier for DL-Pantolactone vs. Enantiopure D- or L-Pantolactone

DL-Pantolactone's melting point is a clear, quantifiable differentiator from its optically pure counterparts. The racemic mixture exhibits a melting point in the range of 74-78 °C [1], which is significantly lower than the melting point of the D-enantiomer (91 °C) and the L-enantiomer (90-91 °C) [2]. This difference can be used for rapid, low-cost identity verification and purity assessment.

Evidence Dimension	Melting Point (m.p.)
Target Compound Data	74-78 °C
Comparator Or Baseline	D-Pantolactone: 91 °C; L-Pantolactone: 90-91 °C
Quantified Difference	DL-Pantolactone m.p. is 13-17 °C lower than that of D-pantolactone.
Conditions	Literature values; standard laboratory melting point apparatus.

Why This Matters

This marked difference provides a simple, cost-effective quality control method to distinguish the racemic feedstock from its higher-value, resolved enantiomers, preventing costly mix-ups and ensuring correct starting material is used.

• [1] ChemWhat. (n.d.). DL-Pantolactone CAS#: 79-50-5. View Source
• [2] Xiaoshuo. (n.d.). 化妆品天然成分原料手册 (Handbook of Natural Cosmetic Ingredients). View Source

Plastic Crystal Phase Behavior: A Fundamental Solid-State Distinction at Ambient Temperature

At room temperature, DL-pantolactone exists in a plastic crystal phase, a state characterized by long-range positional order but rotational disorder of the molecules [1]. In contrast, the enantiopure D- and L-pantolactone forms require a specific temperature window (62.0 to 91.6 °C) to access this plastic crystal phase, undergoing a solid-to-solid phase transition at 62.0 °C [2]. This fundamental difference in solid-state behavior at standard processing and storage temperatures distinguishes the racemic material from its pure isomers.

Evidence Dimension	Presence of Plastic Crystal Phase
Target Compound Data	Plastic crystal phase present at room temperature.
Comparator Or Baseline	D- and L-Pantolactone: Stable plastic crystal phase only between 62.0 and 91.6 °C.
Quantified Difference	Qualitative difference in physical state at ambient conditions (20-25 °C).
Conditions	Differential Scanning Calorimetry (DSC) and Powder X-ray Diffraction (PXRD) analysis.

Why This Matters

This fundamental difference in solid-state properties can impact handling, processing, and formulation characteristics at room temperature, making DL-pantolactone a distinct material with unique physical behavior compared to its individual enantiomers.

• [1] Nakai, T., Kobayashi, K., Itai, S., & Yonemochi, E. (1986). Pantolactone as a Plastic Crystal. Chemical and Pharmaceutical Bulletin, 34(9), 3549-3552. View Source
• [2] CiNii Research. (n.d.). Pantolactone as a plastic crystal. View Source

Commercial Purity Specifications: A Procurement Benchmark for Cost-Effective Chiral Synthesis

As a widely produced racemic feedstock, DL-Pantolactone is commercially available at consistent, high-purity grades. Standard purity specifications from major suppliers are ≥95.0% (GC) and 97% . While D-Pantolactone is also available, its production cost is inherently higher due to the resolution or asymmetric synthesis step, making it a less economical choice for processes that require the racemate as a starting material.

Evidence Dimension	Commercial Purity and Cost Implication
Target Compound Data	≥95.0% to 97% purity (GC); lower cost per kg for bulk racemate.
Comparator Or Baseline	D-Pantolactone: ≥95% purity; higher cost due to additional manufacturing steps.
Quantified Difference	Cost difference is process-dependent but substantial; DL-Pantolactone is the economical feedstock for resolution.
Conditions	Commercial supplier technical datasheets and market pricing trends.

Why This Matters

Specifying a proven, high-purity grade of DL-Pantolactone ensures reliable performance in downstream resolution and synthesis, and represents a significant cost advantage over purchasing the pre-resolved D-enantiomer for processes designed to use the racemate.

Aqueous Instability: A Critical Processing Parameter in Biocatalytic Resolution

DL-Pantolactone is documented to be unstable in aqueous solutions over time . This property is a critical parameter for biocatalytic resolution processes, which are commonly conducted in aqueous media. Research on enzymatic resolution of DL-pantolactone using immobilized cells of Fusarium moniliforme demonstrates that process optimization is required to manage this hydrolysis. One study achieved a consistent 28.0% average degree of hydrolysis over 30 batch cycles, highlighting the need to control reaction time to prevent excessive, non-selective degradation [1].

Evidence Dimension	Hydrolytic Stability in Aqueous Media
Target Compound Data	Unstable in aqueous solution ; specific biocatalytic hydrolysis rate controlled at 28.0% over 24h [1].
Comparator Or Baseline	Stability in non-aqueous, dry conditions is higher.
Quantified Difference	Half-life is context-dependent but is a known and managed process variable.
Conditions	Aqueous solution at various pH levels and temperatures.

Why This Matters

The documented instability in water informs process design for biocatalytic resolution and other aqueous applications, making it essential for procurement and R&D teams to plan for appropriate handling, reaction timing, and storage conditions to maintain material integrity and optimize yield.

• [1] Tang, Y., Xu, J., & Wang, P. (2002). Kinetic resolution of dl-pantolactone by immobilized Fusarium moniliforme SW-902. Process Biochemistry, 38(4), 545-549. View Source

Strategic Procurement Scenarios: Where DL-Pantolactone (CAS 52126-90-6) Delivers Quantifiable Value

Cost-Effective Feedstock for Biocatalytic D-Pantolactone Production

As the most economical source of the pantolactone scaffold, DL-Pantolactone is the preferred starting material for industrial and research-scale enzymatic resolution to produce high-value D-pantolactone. This is the critical precursor for D-pantothenic acid (Vitamin B5) [1]. By leveraging its cost advantage over pre-resolved enantiomers, users can implement well-documented biocatalytic processes using microorganisms like Fusarium moniliforme, which selectively hydrolyze the D-enantiomer from the racemic mixture [2].

Versatile Chemical Intermediate for Synthesizing Racemic Derivatives

DL-Pantolactone serves as an essential building block in organic synthesis for creating a range of racemic compounds, such as DL-panthenol. This is achieved through reaction with 3-aminopropanol . This application is relevant for industries where the biological activity of the racemic mixture is sufficient or where the racemate is a required intermediate for a subsequent resolution step.

Functional Cosmetic Additive as an Emulsion Stabilizer and Humectant

In cosmetic formulations, DL-Pantolactone is valued as a functional additive, not just a precursor. Its documented properties as a humectant and emulsion stabilizer improve the texture, moisture retention, and overall stability of skincare products [3]. This direct-use scenario leverages the compound's intrinsic physical chemistry rather than its role as a chiral feedstock.

Reliable Standard in Pharmaceutical and Quality Control Laboratories

Given its well-defined physical properties, including a distinct melting point range of 74-78 °C [4] and established commercial purity grades of ≥95-97% , DL-Pantolactone is a reliable reference standard. It is suitable for analytical method development, process monitoring, and quality control applications within the pharmaceutical and fine chemical industries.

• [1] Sakamoto, K., Yamada, H., & Shimizu, S. (1994). Process for the preparation of D-pantolactone. U.S. Patent No. 5,275,949. Washington, DC: U.S. Patent and Trademark Office. View Source
• [2] Tang, Y., Xu, J., & Wang, P. (2002). Kinetic resolution of dl-pantolactone by immobilized Fusarium moniliforme SW-902. Process Biochemistry, 38(4), 545-549. View Source
• [3] Ningbo Inno Pharmchem Co., Ltd. (2025). The Versatility of DL-Pantolactone: From Cosmetics to Chiral Synthesis. View Source
• [4] ChemWhat. (n.d.). DL-Pantolactone CAS#: 79-50-5. View Source